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Compound of Interest

Compound Name: Fmoc-L-2-indanylglycine

Cat. No.: B613421

Researchers and drug development professionals handling Fmoc-L-2-indanylglycine must
adhere to strict safety and disposal protocols to ensure a secure laboratory environment and
regulatory compliance. This guide provides essential, step-by-step procedures for the proper
disposal of this compound, grounded in safety data sheet recommendations and standard
laboratory practices.

Safety and Hazard Information

While specific quantitative hazard data for Fmoc-L-2-indanylglycine is limited, the available
Safety Data Sheet (SDS) outlines potential hazards and necessary precautions. It is crucial to
handle this compound with care to mitigate risks of inhalation, ingestion, or skin contact.[1]
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Hazard Category

Description

Protective Measures

Potential Health Effects

May be harmful if inhaled,
causing respiratory tract
irritation. May be harmful if
swallowed. May be harmful if
absorbed through the skin,
potentially causing irritation.[1]

[2]

Use in a well-ventilated area.
Wear appropriate personal
protective equipment (PPE),
including gloves, safety

glasses, and a lab coat.[1]

OSHA Hazards

No known OSHA hazards.[1]

Follow standard laboratory

safety protocols.

Fire Hazards

No flammability data available.
[2] For small fires, use a
carbon dioxide or dry chemical
extinguisher. For large fires,

use water spray, fog, or foam.

[1](2]

Keep away from heat and

sources of ignition.[1][2]

Stability

Stable under recommended

storage conditions.[1][2]

Store in a dry, well-ventilated
place with the container tightly
closed.[1]

Incompatibilities

Avoid strong oxidizing

reagents.[1][2]

Store separately from

incompatible materials.

Experimental Disposal Protocol

The disposal of Fmoc-L-2-indanylglycine must be conducted in accordance with federal,

state, and local environmental control regulations.[1][2] The following protocol provides a

generalized procedure based on best practices for chemical waste management.

Step 1: Waste Identification and Segregation

o Treat all Fmoc-L-2-indanylglycine waste, including contaminated consumables and

solutions, as potentially hazardous chemical waste.
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e Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

Step 2: Waste Collection and Labeling

e Collect all solid and liquid waste containing Fmoc-L-2-indanylglycine in a designated, leak-
proof, and chemically compatible container.

o Clearly label the waste container with "Hazardous Waste," the full chemical name "Fmoc-L-
2-indanylglycine,” and the CAS number "205526-39-2".[1]

Step 3: Spill Management

o Small Spills: Use appropriate tools to carefully collect the spilled material and place it into a
designated waste disposal container.[1][2]

o Large Spills: Use a shovel or other appropriate tools to place the spilled material into a
convenient waste disposal container.[1][2]

o Always wear appropriate PPE, including a dust respirator and chemical-resistant gloves,
when cleaning up spills.[1][2]

Step 4: Storage of Waste

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.[1][2]

Step 5: Final Disposal

» Arrange for the collection and disposal of the Fmoc-L-2-indanylglycine waste through a
licensed hazardous waste disposal contractor.

» Under no circumstances should this chemical waste be disposed of down the drain or in
regular trash.[3]
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« Empty Containers: Treat empty containers that held Fmoc-L-2-indanylglycine as
hazardous waste as they may retain product residue.[3] Triple-rinse the container, collecting
the rinsate as hazardous waste, before disposal or recycling according to your institution's

guidelines.[3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Fmoc-L-

2-indanylglycine.
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Start: Fmoc-L-2-indanylglycine Waste Generated

Solid or Liquid Waste

Step 1: Collection & Segregation

Place in a designated,
chemically compatible container

i

Label container with:
'Hazardous Waste'
'Fmoc-L-2-indanylglycine'
'CAS: 205526-39-2'

Step 2: Storage
Y

Store in a secure,
well-ventilated area

Step 3: Disposal

Contact licensed hazardous
waste disposal contractor

Arrange for waste pickup
and disposal

End: Proper Disposal

Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-L-2-indanylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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